BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
ST034307

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859

Essential Safety and Handling Guide for ST034307

This document provides crucial safety and logistical information for the handling and disposal
of ST034307, a selective small molecule inhibitor of adenylyl cyclase 1 (AC1).[1][2][3] The
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices.

Compound Information

Property Value Source
6-Chloro-2-
Chemical Name (trichloromethyl)-4H-1- Tocris Bioscience[2]

benzopyran-4-one

Molecular Weight 297.95 g/mol Tocris Bioscience[2]
Appearance Powder MedchemExpress|[3]
Purity =>98% (HPLC) Tocris Bioscience[2]

Store at -20°C for up to 1 year
Storage MedchemExpress|[3]
or -80°C for up to 2 years.

Personal Protective Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for ST034307 is not publicly available, standard
laboratory precautions for handling potent, biologically active small molecules should be strictly
followed. The following PPE is mandatory when handling ST034307 in its powdered form or in

solution.
PPE Category Minimum Requirement Rationale
Hand Protection Nitrile gloves Prevents skin contact.
Safety glasses with side
] ) ] Protects eyes from dust
Eye Protection shields or chemical splash )
particles and splashes.
goggles
Recommended when handling
) ) NIOSH-approved respirator the powder outside of a
Respiratory Protection - ,
(e.g., N95) certified chemical fume hood to
prevent inhalation.
_ Protects from contamination of
Body Protection Laboratory coat

personal clothing.

Operational Handling Plan

A systematic approach to handling ST034307 is essential to minimize exposure and ensure
experimental integrity.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the compound name and quantity match the order.
e Record the date of receipt on the container.

o Store the compound at the recommended temperature (-20°C or -80°C) in a designated and
clearly labeled area.[3]

Preparation of Stock Solutions
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 All weighing of the powdered compound and preparation of stock solutions should be
performed in a certified chemical fume hood.

» Use a dedicated set of spatulas and weighing paper.
e ST034307 is typically dissolved in DMSO to prepare stock solutions.[3]

o Clearly label the stock solution container with the compound name, concentration, solvent,
date of preparation, and your initials.

Use in Experiments

e When diluting stock solutions or adding the compound to experimental setups, always wear
the appropriate PPE.

e Handle all solutions containing ST034307 with care to avoid splashes and aerosols.

o Work in a well-ventilated area.
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Caption: Workflow for the safe handling of ST034307 from receipt to experimental use.
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Disposal Plan

Proper disposal of ST034307 and associated waste is critical to prevent environmental
contamination and accidental exposure.

e Solid Waste:

o Contaminated consumables such as gloves, weighing paper, and pipette tips should be
collected in a dedicated, sealed waste bag.

o The bag must be clearly labeled as "Hazardous Chemical Waste" and include the name of
the compound.

e Liquid Waste:

o Agueous solutions containing ST034307 should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Unused stock solutions in DMSO should also be disposed of as hazardous chemical
waste.

» Disposal Route:

o All waste containing ST034307 must be disposed of through your institution's
Environmental Health and Safety (EH&S) office. Do not pour any solutions containing this
compound down the drain.

Mechanism of Action: Inhibition of Adenylyl Cyclase
1

ST034307 is a selective inhibitor of adenylyl cyclase 1 (AC1), an enzyme that catalyzes the
conversion of ATP to cyclic AMP (CAMP).[1][2] ACL1 is stimulated by calcium (Ca?*) in a
calmodulin-dependent manner.[1] By inhibiting AC1, ST034307 reduces the production of
cAMP, which can modulate various downstream signaling pathways. This inhibitory action has
been shown to have analgesic effects in preclinical models of pain.[1]
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Caption: ST034307 inhibits the Ca?*/Calmodulin-activated Adenylyl Cyclase 1 (AC1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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